Cas no 1247345-12-5 (2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine)

• Product Name: 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine
• CAS No: 1247345-12-5
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 5053451
• Update Time: 2025-10-30

2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]ethan-1-amine
• NE57803
• 2-[1-(2,2,2-trifluoroethyl)imidazol-2-yl]ethanamine
• Z1263529725
• 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine

• Inchi： 1S/C7H10F3N3/c8-7(9,10)5-13-4-3-12-6(13)1-2-11/h3-4H,1-2,5,11H2
• InChI Key： ZPHQWFBNXCXWHK-UHFFFAOYSA-N
• SMILES： FC(CN1C=CN=C1CCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: NA
• Flash Point: 131.0±25.9 °C

2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine

Comprehensive Overview of 2-1-(2,2,2-Trifluoroethyl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1247345-12-5)

The compound 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1247345-12-5) is a specialized organic molecule featuring a unique imidazole core substituted with a trifluoroethyl group and an ethan-1-amine side chain. This structure imparts distinct chemical and pharmacological properties, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions, particularly in the context of central nervous system (CNS) disorders and inflammatory pathways.

In recent years, the demand for fluorinated compounds like 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine has surged, driven by their enhanced metabolic stability and membrane permeability. These attributes align with current trends in precision medicine and targeted therapy, where molecules with optimized pharmacokinetic profiles are prioritized. The trifluoroethyl moiety, in particular, is a hotspot in structure-activity relationship (SAR) studies, as it often improves binding affinity and selectivity toward biological targets.

From a synthetic perspective, CAS No. 1247345-12-5 exemplifies the growing importance of heterocyclic chemistry in modern drug design. The imidazole ring serves as a versatile pharmacophore, capable of forming hydrogen bonds and π-stacking interactions with proteins. Coupled with the amine functionality, this compound is a promising candidate for further derivatization, enabling the development of next-generation therapeutics for conditions such as neurodegenerative diseases and autoimmune disorders.

Environmental and green chemistry considerations also play a role in the study of 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly manufacturing. Analytical techniques like HPLC and LC-MS are routinely employed to ensure high purity and reproducibility, critical for both academic and industrial applications.

In summary, 2-1-(2,2,2-trifluoroethyl)-1H-imidazol-2-ylethan-1-amine (CAS No. 1247345-12-5) represents a convergence of innovative chemical design and therapeutic potential. Its structural features and adaptability position it as a valuable tool for addressing unmet medical needs, while its synthesis and characterization contribute to advancements in organic chemistry methodologies. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in drug development and molecular research.